Cas no 1843352-97-5 (methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate
• CAS No: 1843352-97-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6416669
• PubChem ID: 165873874
• Update Time: 2025-05-24

methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate
• 1843352-97-5
• EN300-1164302

• Inchi： 1S/C9H15N3O2/c1-3-12-5-4-11-9(12)7(10)6-8(13)14-2/h4-5,7H,3,6,10H2,1-2H3/t7-/m0/s1
• InChI Key： XKAPFVIMYVIONY-ZETCQYMHSA-N
• SMILES： O(C)C(C[C@@H](C1=NC=CN1CC)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate

Methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate (CAS No. 1843352-97-5): A Comprehensive Overview

Methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate, a compound with the CAS registry number 1843352-97-5, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with an amino group and a methyl ester moiety. The stereochemistry at the chiral center, denoted by the (3S) configuration, plays a significant role in its biological activity and pharmacokinetic properties.

The synthesis of methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate involves a multi-step process that typically begins with the preparation of the imidazole derivative. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess. This compound has been explored as a potential precursor for various bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most notable applications of this compound is its role as an intermediate in drug discovery. Researchers have utilized its structure to design molecules with enhanced bioavailability and selectivity. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases. The presence of the imidazole ring contributes to its ability to act as a hydrogen bond donor or acceptor, which is crucial for interactions with biological targets.

Recent breakthroughs in computational chemistry have further elucidated the molecular properties of methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate. Advanced molecular modeling techniques have provided insights into its conformational flexibility and binding affinity to various receptors. These findings have paved the way for more targeted drug design strategies, leveraging the compound's structural features to optimize pharmacological profiles.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks. These materials hold potential applications in catalysis, sensing, and energy storage technologies.

The stereochemical integrity of methyl (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yli)propanoate is critical for its functionality. Studies have demonstrated that even minor deviations from the desired configuration can significantly impact its biological activity and stability. As such, rigorous analytical methods, such as chiral high-performance liquid chromatography (HPLC), are employed to ensure product quality during synthesis.

Looking ahead, ongoing research aims to further exploit the versatility of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are focused on expanding its application in drug development pipelines. The integration of artificial intelligence (AI) into medicinal chemistry is expected to accelerate this process by predicting optimal derivatives based on large datasets.

In conclusion, methyl (3S)-3-amino-3-(1-Ethyl-H-imidazolium yli)propanoate (CAS No. 1843352975) stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing scientific research across multiple disciplines. Its unique structure and stereochemical properties continue to inspire innovative applications, solidifying its position as a key molecule in contemporary chemistry.